5-(Tetradecyloxy)-2-furoic acid
5-(Tetradecyloxy)-2-furoic acid
Inhibition of fatty acid synthase (FAS) by the irreversible inhibitor cerulenin leads to cytotoxicity and apoptosis in human cancer cell lines. TOFA is an inhibitor of fatty acid synthesis blocking the synthesis of malonyl-CoA by acetyl-CoA carboxylase (ACC). Both cerulenin (at about 10 µg/ml) and TOFA (at about 1 µg/ml) are effective at blocking the incorporation of radiolabeled acetate into palmitate. However, TOFA reduces malonyl-CoA levels rather than elevating them, and TOFA is relatively non-toxic to various cancer cell lines. TOFA also attenuates the inhibition of feeding observed when FAS inhibitors such as cerulenin and C75 are administered to obese ob/ob mice.
Brand Name:
Vulcanchem
CAS No.:
54857-86-2
VCID:
VC0035774
InChI:
InChI=1S/C19H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18-15-14-17(23-18)19(20)21/h14-15H,2-13,16H2,1H3,(H,20,21)
SMILES:
CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)O
Molecular Formula:
C19H32O4
Molecular Weight:
324.5 g/mol
5-(Tetradecyloxy)-2-furoic acid
CAS No.: 54857-86-2
Main Products
VCID: VC0035774
Molecular Formula: C19H32O4
Molecular Weight: 324.5 g/mol
| CAS No. | 54857-86-2 |
|---|---|
| Product Name | 5-(Tetradecyloxy)-2-furoic acid |
| Molecular Formula | C19H32O4 |
| Molecular Weight | 324.5 g/mol |
| IUPAC Name | 5-tetradecoxyfuran-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18-15-14-17(23-18)19(20)21/h14-15H,2-13,16H2,1H3,(H,20,21) |
| Standard InChIKey | CZRCFAOMWRAFIC-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Inhibition of fatty acid synthase (FAS) by the irreversible inhibitor cerulenin leads to cytotoxicity and apoptosis in human cancer cell lines. TOFA is an inhibitor of fatty acid synthesis blocking the synthesis of malonyl-CoA by acetyl-CoA carboxylase (ACC). Both cerulenin (at about 10 µg/ml) and TOFA (at about 1 µg/ml) are effective at blocking the incorporation of radiolabeled acetate into palmitate. However, TOFA reduces malonyl-CoA levels rather than elevating them, and TOFA is relatively non-toxic to various cancer cell lines. TOFA also attenuates the inhibition of feeding observed when FAS inhibitors such as cerulenin and C75 are administered to obese ob/ob mice. |
| Synonyms | TOFA;5-(tetradecyloxy)-2-furancarboxylicaci;5-tetradecyloxy-2-furonicacid;mdl14514;RMI-14514;5-(TETRADECYLOXY)-2-FURANCARBOXYLIC ACID;5-(TETRADECYLOXY)-2-FUROIC ACID;TOFA (5-(Tetradecyloxy)-2-furoic acid) |
| PubChem Compound | 115175 |
| Last Modified | Nov 11 2021 |
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